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Compound of Interest

Compound Name: 1-Pentadecene

CAS No.: 27251-68-9

Cat. No.: B7799424

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 1-
pentadecene, focusing on its Chemical Abstracts Service (CAS) number, safety data, and

handling procedures. The information is compiled and presented to meet the needs of

laboratory and research professionals.
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Identifier Value

Chemical Name 1-Pentadecene

Synonyms Pentadec-1-ene

CAS Number 13360-61-7[1][2][3][4]

Molecular Formula C15H30[1][3][5]

Molecular Weight 210.40 g/mol [5][6]

Linear Formula CH3(CH2)12CH=CH2

EC Number 236-414-5[4][7]

Beilstein/REAXYS Number 1751011

PubChem CID 25913[6]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 1-pentadecene.

Property Value Source

Physical Description
Clear, colorless to light yellow

liquid
[1]

Melting Point -4 °C [1][4][8][9]

Boiling Point 268-269 °C [1][4][5][8]

Density 0.775 g/mL at 25 °C [1][4][5][8][10]

Refractive Index n20/D 1.439 [1][5][8][10]

Flash Point >110 °C (>230 °F) - closed cup [1][4][7][8][10]

Water Solubility
Not miscible or difficult to mix

in water
[1][5][10]

Vapor Pressure 0.00454 mmHg [6]
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Safety and Hazard Information
While some sources classify 1-pentadecene as not a hazardous substance or mixture, others

indicate potential hazards.[11] It is crucial to handle this chemical with appropriate caution.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a framework for communicating hazard information. The following classifications have been

reported for 1-pentadecene:

Hazard Class GHS Code Hazard Statement

Aspiration Hazard H304
May be fatal if swallowed and

enters airways.[6]

Skin Irritation H315 Causes skin irritation.[6]

Eye Irritation H319
Causes serious eye irritation.

[6]

Note: According to one source, this chemical does not meet GHS hazard criteria for 50% (3 of

6) of reports.[6]

NFPA 704 Diamond
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Section Rating Description

Health (Blue) 1

Exposure would cause

irritation with only minor

residual injury.

Flammability (Red) 1

Materials that require

considerable preheating, under

all ambient temperature

conditions, before ignition and

combustion can occur. Flash

point at or above 93.3 °C (200

°F).

Instability (Yellow) 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.

Special (White) -

Source:[4]

Experimental Protocols and Safe Handling
Detailed experimental protocols for specific applications of 1-pentadecene are not readily

available in public safety documents. However, based on safety data sheets, the following

generalized procedures for safe handling, storage, and disposal should be followed.

Personal Protective Equipment (PPE)
Eye/Face Protection: Use safety glasses with side-shields or chemical goggles conforming to

EN166 (EU) or NIOSH (US) approved standards.[4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[12] Impervious clothing is recommended.[4]

Respiratory Protection: Respiratory protection is not typically required under normal use with

adequate ventilation. For nuisance exposures, use type OV/AG (US) or type ABEK (EU EN

14387) respirator cartridges.[4]
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Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[12] Avoid breathing vapors or mist.[4]

Keep away from open flames, hot surfaces, and sources of ignition.[13]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[12] Store

locked up. The recommended storage temperature is typically room temperature, but always

check the product label.[1]

First Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[4]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower.[11][13]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[13]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Call a physician immediately.[4][13]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant.[13] Do not let the

product enter drains.

Visualizations
The following diagrams illustrate key safety and handling workflows for 1-pentadecene.
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GHS Health Hazards of 1-Pentadecene

Precautionary Measures

H304

Aspiration Hazard May be fatal if swallowed and enters airways

P301+P310+P331 IF SWALLOWED: Immediately call a POISON CENTER/doctor. Do NOT induce vomiting.

Response

H315

Skin Irritation Causes skin irritation

P332+P313 If skin irritation occurs: Get medical advice/attention.

Response

H319

Eye Irritation Causes serious eye irritation

P337+P313 If eye irritation persists: Get medical advice/attention.

Response

Click to download full resolution via product page

Caption: GHS Health Hazards and Precautionary Responses for 1-Pentadecene.
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Planning & Preparation

Handling & Use

Storage & Disposal

Emergency Procedures

Review SDS

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated area

Avoid contact with skin, eyes, and clothing

In case of spill, contain and clean up with absorbent material

If spill occurs

Keep away from heat and ignition sources Follow first aid measures as per SDS

If contact occurs

Store in a tightly closed container

Keep in a cool, dry place

Dispose of as hazardous waste

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1-Pentadecene in a Laboratory Setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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